1-(2-Hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)ethanone

• CAS RN: 60278-33-3
• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 1-(2-hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)ethanone
• InChI: InChI=1S/C15H14O4/c1-19-12-6-7-13(15(18)9-12)14(17)8-10-2-4-11(16)5-3-10/h2-7,9,16,18H,8H2,1H3
• InChI Key: XEWWCLQWPNUBRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)CC2=CC=C(C=C2)O)O

Description

1-(2-Hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)ethanone is a natural product found in Amycolatopsis hippodromi with data available.

Synthesis routes and methods I

Procedure details

A suspension of 3-methoxyphenol (44.69 kg, 360 mol) and 4-hydroxyphenylacetic acid (68.5 kg, 450 mol) in 144 L of chlorobenzene was purged with nitrogen gas. Boron trifluoride diethyl etherate (177 L, 1440 mol) was added at 20 to 25° C. The suspension was heated to 80° C. and stirred for 4 to 5 h then cooled to 5 to 10° C. and stirred overnight.

Synthesis routes and methods II

Procedure details

A suspension of 3-methoxyphenol (44.69 kg, 360 mol) and 4-hydroxyphenylacetic acid (68.5 kg, 450 mol) in 144 L of chlorobenzene was purged with nitrogen gas. Boron trifluoride diethyl etherate (177 L, 1440 mol) was added at 20 to 25° C. The resultant suspension was heated to 80° C., stirred for 4 to 5 h, cooled to 5 to 10° C. and stirred overnight.